Cas no 2680821-98-9 (Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680821-98-9
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5635602
• PubChem ID: 165922780
• Update Time: 2025-05-23

Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680821-98-9
• benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-28292263
• Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C19H21NO3/c1-13-10-16-11-17(21)8-9-18(16)14(2)20(13)19(22)23-12-15-6-4-3-5-7-15/h3-9,11,13-14,21H,10,12H2,1-2H3
• InChI Key： VJVPODHBPKPZOZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C)C2C=CC(=CC=2CC1C)O)=O

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680821-98-9): A Comprehensive Overview

Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by its CAS number 2680821-98-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold known for its diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a hydroxyl group at the 6-position and a benzyloxy methyl ester at the 2-position, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate have been extensively studied due to its relevance in the development of novel bioactive molecules. The tetrahydroisoquinoline core is a privileged structure in drug discovery, with several known pharmaceuticals featuring this motif. The hydroxyl group at the 6-position enhances the compound's solubility and interaction with biological targets, while the benzyloxy methyl ester moiety provides a site for further chemical modification and derivatization.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate and biological receptors. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in neurological disorders. For instance, tetrahydroisoquinoline derivatives have been shown to modulate neurotransmitter systems, making them attractive candidates for treating conditions such as depression and Parkinson's disease.

In vitro studies have demonstrated that Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits significant binding affinity to certain neurotransmitter receptors. This binding profile suggests that it may interfere with the pathophysiological mechanisms underlying these conditions. Furthermore, its structural similarity to known pharmacologically active compounds allows for the exploration of structure-activity relationships (SARs), which can guide the design of more potent and selective derivatives.

The pharmacokinetic properties of this compound are also of great interest. Initial studies indicate that it possesses favorable solubility and metabolic stability, which are crucial for its absorption and distribution within the body. Additionally, its chemical stability under various conditions makes it suitable for formulation into different dosage forms. These attributes are essential for ensuring the compound's efficacy and safety in clinical settings.

From a synthetic chemistry perspective, Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents an excellent model for exploring new synthetic pathways. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into the construction of other tetrahydroisoquinoline derivatives. Recent innovations in catalytic methods and asymmetric synthesis have enabled more streamlined and sustainable production processes.

The potential therapeutic applications of Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate extend beyond neurological disorders. Preclinical data suggest that it may also have anti-inflammatory and antioxidant properties. These effects could make it valuable in treating chronic inflammatory diseases and oxidative stress-related conditions. The multifaceted biological activities of this compound underscore its significance as a lead molecule in drug discovery.

As research continues to uncover new insights into the pharmacology of tetrahydroisoquinoline derivatives, Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is poised to play a pivotal role in developing next-generation therapeutics. Its unique structural features and promising biological profile make it an attractive candidate for further investigation both in academic research settings and in industry-sponsored drug development programs.

The integration of high-throughput screening (HTS) technologies with traditional pharmacological assays has accelerated the identification of novel bioactive compounds like Benzyl 6-hydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. These approaches allow for rapid testing of large libraries of compounds against various biological targets. The results from these screens can then be validated through more detailed mechanistic studies.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in predicting how Benzyl 6-hydroxy-1-methyltetralone hydrochloride interacts with target proteins. These simulations provide valuable insights into binding affinities and pose predictions about potential side effects or off-target interactions.

The development of novel synthetic methodologies is another area where significant progress has been made recently. Transition metal-catalyzed reactions have opened up new possibilities for constructing complex tetrahydroisoquinoline derivatives efficiently. These advances not only improve yield but also reduce environmental impact by minimizing waste generation.

In conclusion,Benzyl 6-hydroxy-l-methyltetralone hydrochloride, with its CAS number 2680821_98_9 represents an important compound in modern pharmaceutical research Its unique structural features combined with promising biological activities make it a valuable candidate for further exploration as both a lead molecule and as part o broader drug discovery initiatives The continued study o this compound will contribute significantly t our understanding o tetrahydrotetralone chemistry while paving way f future therapeutic interventions across multiple disease areas。